Cas no 1805429-60-0 (Ethyl 4-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-carboxylate)

• Product Name: Ethyl 4-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-carboxylate
• CAS No: 1805429-60-0
• MF: C₁₀H₉ClF₂INO₂
• MW: 375.538241147995
• CID: 4895666
• Update Time: 2025-10-24

Ethyl 4-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-carboxylate

• Inchi： 1S/C10H9ClF2INO2/c1-2-17-10(16)7-5(4-11)3-6(8(12)13)15-9(7)14/h3,8H,2,4H2,1H3
• InChI Key： WZSBGUSEMYWDDE-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OCC)C(CCl)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-carboxylate

Comprehensive Overview of Ethyl 4-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-carboxylate (CAS No. 1805429-60-0)

Ethyl 4-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-carboxylate (CAS No. 1805429-60-0) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl, difluoromethyl, and iodo functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural complexity and reactivity make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for halogenated pyridine derivatives like Ethyl 4-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-carboxylate has surged due to their role in developing small-molecule inhibitors and crop protection agents. Researchers are particularly interested in its potential to modulate enzyme activity and its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in creating complex molecular architectures for targeted therapies.

The compound’s difluoromethyl group is a notable feature, as fluorinated compounds are increasingly sought after for their metabolic stability and bioavailability. This aligns with the growing trend in fluorine chemistry, a hot topic in medicinal chemistry forums and academic publications. Additionally, the iodo substituent at the 2-position enhances its utility in palladium-catalyzed transformations, a frequently searched topic in synthetic chemistry databases.

From an industrial perspective, CAS No. 1805429-60-0 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring solvent-free or low-waste methodologies to produce such intermediates, addressing environmental concerns raised by regulatory bodies. This resonates with the broader push for eco-friendly chemical processes, a recurring theme in AI-driven search queries and scientific discourse.

Analytical characterization of Ethyl 4-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-carboxylate typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure purity and structural integrity, critical for downstream applications. The compound’s stability under various conditions is also a subject of study, particularly for researchers optimizing storage protocols and handling procedures.

In summary, Ethyl 4-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine-3-carboxylate (CAS No. 1805429-60-0) represents a cutting-edge tool in modern chemistry. Its multifaceted reactivity and alignment with industry trends—such as fluorine incorporation, catalysis, and sustainability—ensure its continued relevance in scientific innovation. As research progresses, this compound is poised to play a pivotal role in breakthroughs across multiple disciplines.